Cas no 2227197-67-1 (tert-butyl (3S,5R)-3-amino-5-methoxypiperidine-1-carboxylate)

• Product Name: tert-butyl (3S,5R)-3-amino-5-methoxypiperidine-1-carboxylate
• CAS No: 2227197-67-1
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• MDL: MFCD31744010
• CID: 5184342
• PubChem ID: 135396356
• Update Time: 2026-03-05

tert-butyl (3S,5R)-3-amino-5-methoxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S,5R)-3-amino-5-methoxypiperidine-1-carboxylate
• (3S,5R)-3-Amino-1-Boc-5-methoxypiperidine
• E77488
• tert-Butyl(3S,5R)-3-amino-5-methoxypiperidine-1-carboxylate
• 2227197-67-1
• PS-20624

• MDL： MFCD31744010
• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(14)13-6-8(12)5-9(7-13)15-4/h8-9H,5-7,12H2,1-4H3/t8-,9+/m0/s1
• InChI Key： VYOYBSJHTACSNI-DTWKUNHWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](OC)C[C@H](N)C1

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl (3S,5R)-3-amino-5-methoxypiperidine-1-carboxylate

Comprehensive Overview of tert-butyl (3S,5R)-3-amino-5-methoxypiperidine-1-carboxylate (CAS No. 2227197-67-1)

tert-butyl (3S,5R)-3-amino-5-methoxypiperidine-1-carboxylate (CAS No. 2227197-67-1) is a chiral piperidine derivative widely utilized in pharmaceutical and organic synthesis. This compound features a tert-butyl carbamate group and a methoxy substituent, making it a versatile intermediate for drug discovery. Its stereochemistry (3S,5R) is critical for biological activity, particularly in the development of kinase inhibitors and GPCR-targeted therapies. Researchers often search for "chiral piperidine synthesis" or "tert-butyl protection in drug design," reflecting its relevance in modern medicinal chemistry.

The growing demand for enantioselective synthesis has positioned tert-butyl (3S,5R)-3-amino-5-methoxypiperidine-1-carboxylate as a key building block. Its CAS No. 2227197-67-1 is frequently queried in databases like SciFinder and Reaxys, underscoring its industrial importance. Recent trends highlight its role in "fragment-based drug design" and "PROTAC technology," where its rigid piperidine scaffold aids in optimizing molecular interactions. The compound’s stability under acidic conditions—owing to the Boc-protecting group—makes it ideal for multi-step synthetic routes.

From an analytical perspective, tert-butyl (3S,5R)-3-amino-5-methoxypiperidine-1-carboxylate exhibits distinct NMR and HPLC profiles, crucial for quality control. Laboratories often investigate "HPLC methods for chiral amines" or "NMR characterization of Boc-piperidines" when working with this material. Its solubility in organic solvents (e.g., DCM, THF) facilitates reactions like reductive amination or cross-coupling, addressing common search queries such as "amine protection-deprotection strategies."

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, proper handling of CAS No. 2227197-67-1 aligns with green chemistry principles. Researchers increasingly explore "biodegradable protecting groups" as alternatives, though the tert-butyl moiety remains favored for its balance of stability and deprotection ease. This duality is frequently discussed in forums on "sustainable pharmaceutical synthesis."

In summary, tert-butyl (3S,5R)-3-amino-5-methoxypiperidine-1-carboxylate bridges academic research and industrial applications. Its structural features cater to evolving needs in "precision medicine" and "catalysis," ensuring its prominence in peer-reviewed literature and patent filings. As synthetic methodologies advance, this compound’s utility in creating stereochemically complex APIs will likely expand further.